Cas no 2228161-97-3 (2-(3-ethoxy-4-methoxyphenyl)-2-methoxypropan-1-amine)

• Product Name: 2-(3-ethoxy-4-methoxyphenyl)-2-methoxypropan-1-amine
• CAS No: 2228161-97-3
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5838035
• PubChem ID: 165880231
• Update Time: 2025-05-24

2-(3-ethoxy-4-methoxyphenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-4-methoxyphenyl)-2-methoxypropan-1-amine
• 2228161-97-3
• EN300-1815088

• Inchi： 1S/C13H21NO3/c1-5-17-12-8-10(6-7-11(12)15-3)13(2,9-14)16-4/h6-8H,5,9,14H2,1-4H3
• InChI Key： JRUYMBMFLSICQC-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC(=C(C=1)OCC)OC

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-(3-ethoxy-4-methoxyphenyl)-2-methoxypropan-1-amine

Introduction to 2-(3-Ethoxy-4-Methoxyphenyl)-2-Methoxypropan-1-Amine (CAS No. 2228161-97-3)

2-(3-Ethoxy-4-Methoxyphenyl)-2-Methoxypropan-1-Amine, also known by its CAS registry number 2228161-97-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines aromatic and aliphatic functionalities, making it a valuable intermediate in synthetic chemistry. Recent advancements in synthetic methodologies have further enhanced its utility, particularly in the development of bioactive molecules and advanced materials.

The molecular structure of 2-(3-Ethoxy-4-Methoxyphenyl)-2-Methoxypropan-1-Amine comprises a phenyl ring substituted with ethoxy and methoxy groups at the 3 and 4 positions, respectively. This substitution pattern imparts electronic and steric effects that influence the compound's reactivity and selectivity in various chemical transformations. The presence of the methoxy group at the propanamine position adds another layer of functionality, enabling this compound to participate in a wide range of reactions, such as nucleophilic substitutions, amide bond formations, and catalytic asymmetric synthesis.

Recent studies have highlighted the role of 2-(3-Ethoxy-4-Methoxyphenyl)-2-Methoxypropan-1-Amine as a key intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, researchers have utilized this compound to develop novel inhibitors for enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The ability to modify the substituents on the phenyl ring and the propanamine chain allows for fine-tuning of pharmacokinetic properties, making this compound an attractive candidate for drug discovery efforts.

In addition to its role in pharmaceuticals, 2-(3-Ethoxy-4-Methoxyphenyl)-2-Methoxypropan-1-Amine has found applications in agrochemicals, particularly as a precursor for herbicides and fungicides. Its structural flexibility enables the creation of molecules with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have also led to more sustainable methods for synthesizing this compound, reducing waste and energy consumption during production.

The synthesis of 2-(3-Ethoxy-4-Methoxyphenyl)-2-Methoxypropan-1-Amine typically involves multi-step processes that combine nucleophilic aromatic substitution with alkylation or acylation reactions. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize reaction conditions, improving yields and reducing reaction times. These innovations have made the production of this compound more efficient and scalable for industrial applications.

The physical properties of CAS No. 2228161-97-3, including its melting point, boiling point, and solubility characteristics, are critical factors in determining its suitability for various applications. Recent studies have also explored its thermal stability under different conditions, providing valuable insights into its storage and handling requirements. Understanding these properties is essential for ensuring safe and effective use in both laboratory and industrial settings.

In conclusion, 2-(3-Ethoxy-4-Methoxyphenyl)-2-Methoxypropan-1-Amine (CAS No. 2228161-97-3) is a multifaceted compound with significant potential across diverse industries. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in modern chemical research. As ongoing research continues to uncover new uses and optimizations for this compound, its importance in both academic and industrial settings is expected to grow further.